Cas no 61535-22-6 (1,3-Benzodioxole, 4-bromo-7-methoxy-)

• Product Name: 1,3-Benzodioxole, 4-bromo-7-methoxy-
• CAS No: 61535-22-6
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 475889
• PubChem ID: 11138976
• Update Time: 2025-04-19

1,3-Benzodioxole, 4-bromo-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 4-bromo-7-methoxy-
• 4-bromo-7-methoxy-1,3-benzodioxole
• 61535-22-6
• SCHEMBL6837756
• MFCD22555993
• 4-bromo-7-methoxybenzo[d][1,3]dioxole
• LISWFPRVJNBBGC-UHFFFAOYSA-N
• DTXSID60456660
• 7-bromo-4-methoxy-1,3-benzodioxole
• 4-BROMO-7-METHOXY-2H-1,3-BENZODIOXOLE

• Inchi： 1S/C8H7BrO3/c1-10-6-3-2-5(9)7-8(6)12-4-11-7/h2-3H,4H2,1H3
• InChI Key： LISWFPRVJNBBGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1OCO2)OC

Computed Properties

• Exact Mass: 229.95781
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69